Cas no 1225943-82-7 (2-(quinolin-3-yl)propan-1-amine)

• Product Name: 2-(quinolin-3-yl)propan-1-amine
• CAS No: 1225943-82-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6147481
• PubChem ID: 79002448
• Update Time: 2025-06-25

2-(quinolin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-3-yl)propan-1-amine
• EN300-1845979
• AKOS017516520
• 1225943-82-7

• Inchi： 1S/C12H14N2/c1-9(7-13)11-6-10-4-2-3-5-12(10)14-8-11/h2-6,8-9H,7,13H2,1H3
• InChI Key： AENKJQQRSCTCQK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1)C(C)CN

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-3-yl)propan-1-amine

2-(Quinolin-3-yl)Propan-1-Amine: A Comprehensive Overview

2-(Quinolin-3-yl)Propan-1-Amine, also known by its CAS number 1225943-82-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and versatile properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 2-(Quinolin-3-yl)Propan-1-Amine consists of a quinoline ring system attached to a propanamine group. The quinoline moiety, a bicyclic aromatic structure composed of a benzene ring fused with a pyridine ring, contributes to the compound's aromatic stability and electronic properties. The propanamine group, on the other hand, introduces amine functionality, which can participate in various chemical reactions and interactions. This combination makes the compound highly versatile for both synthetic and applied research.

Recent studies have highlighted the potential of 2-(Quinolin-3-yl)Propan-1-Amine as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of anti-cancer agents, where the quinoline moiety is known to exhibit cytotoxic effects against various cancer cell lines. Additionally, the compound has been investigated for its potential as a ligand in metalloenzyme inhibition and catalysis, owing to its ability to coordinate with metal ions through the nitrogen atoms in the quinoline ring.

In terms of synthesis, several methods have been reported for the preparation of 2-(Quinolin-3-yl)Propan-1-Amine. One common approach involves the nucleophilic substitution reaction between 3-aminoquinoline and an appropriate alkylating agent. Another method utilizes coupling reactions under palladium-catalyzed conditions, enabling efficient construction of the carbon-nitrogen bond. These synthetic routes not only highlight the compound's accessibility but also underscore its potential for large-scale production in industrial settings.

The physical properties of 2-(Quinolin-3-yl)Propan-1-Amine are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Furthermore, its UV-vis absorption spectrum reveals strong absorbance bands in the visible region, which could be exploited in applications such as sensors and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(Quinolin-3-yl)Propan-1-Amine. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-donating properties due to resonance effects within the quinoline ring. These findings have implications for its use in designing novel materials with tailored electronic properties.

In conclusion, 2-(Quinolin-3-ypropanamine), or CAS No. 1225943827, stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a valuable tool in both academic and industrial research. As ongoing studies continue to uncover new facets of this molecule's potential, it is likely to play an increasingly important role in advancing modern science and technology.